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Compound of Interest

Compound Name: 5-Oxomyristic acid methyl ester

CAS No.: 16424-30-9

Cat. No.: B091403

Get Quote

Content Type: Publish Comparison Guide Target Molecule: Methyl 5-oxotetradecanoate

(C15H28O3) Primary Application: Lipid metabolism standards, pheromone synthesis

intermediates, metabolic probes.

Executive Summary & Methodological Landscape
The synthesis of 5-oxomyristic acid methyl ester (Methyl 5-oxotetradecanoate) presents a

specific regiochemical challenge: introducing a ketone functionality at the

-position (C5) of a saturated C14 fatty acid chain. Unlike terminal functionalizations, the C5
position requires assembling distinct C5 and C9 fragments or selectively oxidizing a pre-
existing scaffold.

This guide compares the three most reproducible synthetic pathways, evaluated against the

"Golden Triangle" of synthesis: Scalability, Atom Economy, and Purity.
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Metric
Method A: Glutaric

Anhydride Opening

Method B: Lactone

Oxidation

Method C:

Organozinc Coupling

Primary Mechanism

Nucleophilic Acyl

Substitution

(Grignard)

Oxidative

Dehydrogenation

Pd-Catalyzed Negishi

Coupling

Starting Materials
Glutaric Anhydride +

Nonyl-MgBr -Tetradecalactone
Methyl 4-chloro-4-

oxobutyrate

Step Count
2 (Addition

Esterification)

2 (Methanolysis

Oxidation)

1 (Convergent

Coupling)

Overall Yield 55 - 65% 70 - 85% 60 - 75%

Scalability
High (Kg scale

feasible)

Medium (Reagent

cost)
Low (Catalyst cost)

Reproducibility
Moderate (Temp

control critical)

High

(Thermodynamically

favored)

High (Strict anhydrous

needed)

Key Impurity
Tertiary alcohol

(Double addition)

Over-oxidation

byproducts
Homocoupling dimers

Deep Dive: Method A – The "Classic" Glutaric
Anhydride Route
Best for: Large-scale preparation where reagent cost is the primary constraint.

The Logic
This method relies on the desymmetrization of glutaric anhydride (C5) using a nonylmagnesium

bromide (C9) nucleophile. The reaction produces 5-oxotetradecanoic acid, which is

subsequently methylated.

Critical Control Point: The reaction must stop at the ketone. Grignard reagents are highly

reactive and will readily attack the newly formed ketone to produce a tertiary alcohol.[1]
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Solution: Use a Lewis acid additive or conduct the reaction at cryogenic temperatures

(-78°C) to stabilize the tetrahedral intermediate until quench. Alternatively, transmetallate to

an Organocadmium or Organozinc reagent (less reactive toward ketones).

Protocol (Self-Validating System)
Step 1: Grignard Addition

Setup: Flame-dried 3-neck flask, N2 atmosphere.

Reagent: Dissolve Glutaric Anhydride (1.0 equiv) in dry THF. Cool to -78°C.

Addition: Add Nonylmagnesium bromide (1.05 equiv) dropwise over 60 mins. Validation:

Monitor internal temp; exotherm > -70°C risks double addition.

Quench: Pour into cold 1M HCl. The acid product precipitates or is extracted with EtOAc.[2]

Step 2: Methylation (Fischer Esterification)

Dissolve the crude 5-oxotetradecanoic acid in MeOH.

Add catalytic

(1 mol%) or Acetyl Chloride (5 vol%).

Reflux for 2 hours. Validation: TLC should show disappearance of the polar acid spot and

appearance of the non-polar ester.

Why It Fails (Troubleshooting)
Low Yield: Usually due to the formation of the tertiary alcohol (14-butyl-14-hydroxytricosanoic

acid derivative). Fix: Switch to Nonylzinc bromide (Reformatsky-like) which is chemoselective

for anhydrides over ketones.

Moisture: Glutaric anhydride hydrolyzes to glutaric acid in wet solvents, quenching the

Grignard.
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Deep Dive: Method B – The Lactone Oxidation
Route
Best for: High-purity standards and laboratory-scale synthesis (mg to g).

The Logic
-Tetradecalactone is a commercially available flavor compound (or easily made via Baeyer-
Villiger oxidation of 2-nonylcyclopentanone). This method opens the lactone ring with methanol
to form the 5-hydroxy ester, followed by oxidation to the ketone. This route avoids the "double
addition" problem entirely.

Protocol
Step 1: Methanolysis

Dissolve

-tetradecalactone in MeOH containing

(cat.).

Stir at RT for 12h. Mechanism: Acid-catalyzed transesterification opens the lactone to Methyl

5-hydroxytetradecanoate.

Step 2: Oxidation (NBS Variant) Ref: WO2024084096A1

Reagent: N-Bromosuccinimide (NBS) (3.0 equiv).

Solvent: Acetone/Water or EtOAc/Water.

Reaction: Reflux for 1h. NBS selectively oxidizes the secondary alcohol to the ketone.

Workup: Quench with Sodium Thiosulfate (removes orange bromine color). Extract with

Hexane.[3]

Visualization of Method B
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Quality Control Checks

δ-Tetradecalactone
(Cyclic Ester)

Methyl 5-hydroxytetradecanoate
(Open Chain)

MeOH, H+, RT
(Ring Opening)

Methyl 5-oxotetradecanoate
(Target)

NBS, Acetone/H2O
(Oxidation)

Check: Disappearance
of Lactone C=O (IR)

Check: Appearance of
Ketone C=O (~1715 cm-1)

Click to download full resolution via product page

Caption: Stepwise conversion of δ-tetradecalactone to the 5-oxo methyl ester via methanolysis

and oxidative dehydrogenation.

Deep Dive: Method C – The Negishi Coupling
(Convergent)
Best for: Modular synthesis of analogs (e.g., varying the chain length).

The Logic
This method uses Transition Metal Catalysis to couple a "left-hand" fragment (ester-acid

chloride) with a "right-hand" fragment (alkyl zinc).

Electrophile: Methyl 4-chloro-4-oxobutyrate (Glutaric acid monomethyl ester chloride).

Nucleophile: Nonylzinc bromide (prepared from nonyl bromide + Zn).

Catalyst:

or

.

Protocol
Zinc Reagent Prep: Activate Zn dust with 1,2-dibromoethane in THF. Add Nonyl Bromide.

Heat to 60°C to form Nonyl-ZnBr.
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Coupling: In a separate flask, mix Methyl 4-chloro-4-oxobutyrate and Pd catalyst (2 mol%) in

dry THF.

Addition: Cannulate the Nonyl-ZnBr solution into the electrophile solution at 0°C.

Outcome: The organozinc reagent is soft enough to react with the acid chloride but too

unreactive to attack the resulting ketone or the methyl ester, ensuring high chemoselectivity.

Reproducibility & Stability Analysis
Why Syntheses Fail

Moisture Sensitivity (Method A & C): The organometallic reagents (Grignard/Zinc) are

instantly quenched by water. Indicator: If the reaction mixture turns white/cloudy immediately

upon addition, moisture is present.

Ester Hydrolysis: During the workup of the keto-ester, avoid strong bases (NaOH/KOH). The

5-oxo group makes the ester slightly more susceptible to hydrolysis or decarboxylation

(though less than beta-keto esters). Use buffered washes (

).

Purification: The 5-oxo ester is an oil. Crystallization is rarely effective. Vacuum Distillation is

the preferred purification method (bp ~160-170°C at 0.5 mmHg), but requires high vacuum to

prevent thermal decomposition. Column chromatography (Hexane:EtOAc 9:1) is standard for

smaller scales.

Analytical Validation Standards
1H NMR (CDCl3): Look for the diagnostic triplet at ~2.45 ppm (4H, m,

) corresponding to the methylene groups flanking the ketone. The methyl ester singlet
appears at 3.66 ppm.

IR Spectroscopy: Distinct bands for Ester C=O (1740

) and Ketone C=O (1715

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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